methyl 4-bromo-4,4-difluorobutanoate
Overview
Description
Methyl 4-bromo-4,4-difluorobutanoate (MBDB) is a synthetic compound that has been used in a variety of scientific applications. It is a member of the class of compounds known as brominated difluorobutanoates, which are characterized by the presence of two fluorine atoms and a bromine atom in the same molecule. MBDB is a colorless, odorless, and non-toxic compound that can be synthesized in the laboratory. It has been used in a variety of scientific research applications, including biochemical and physiological studies.
Scientific Research Applications
Methyl 4-bromo-4,4-difluorobutanoate has been used in a variety of scientific research applications. It has been used as a substrate for biochemical studies, as a model compound for the study of enzyme kinetics, and as a reagent in organic synthesis. It has also been used in studies of the mechanism of action of enzymes, as a tool for the study of the pharmacology of drugs, and as a reagent for the synthesis of new compounds.
Mechanism of Action
Methyl 4-bromo-4,4-difluorobutanoate is a substrate for a variety of enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. When methyl 4-bromo-4,4-difluorobutanoate is metabolized by cytochrome P450 enzymes, it is converted to a variety of metabolites, including 4-bromo-4-fluorobutanoic acid and 4-bromo-4-fluoro-2-methylbutanoic acid. These metabolites are then further metabolized by other enzymes and eventually excreted from the body.
Biochemical and Physiological Effects
methyl 4-bromo-4,4-difluorobutanoate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including cytochrome P450 enzymes and acetylcholinesterase. In addition, it has been shown to have an anti-inflammatory effect and to inhibit the growth of several bacteria and fungi.
Advantages and Limitations for Lab Experiments
Methyl 4-bromo-4,4-difluorobutanoate has several advantages for use in laboratory experiments. It is non-toxic, odorless, and colorless, which makes it easy to handle and store. In addition, it is relatively stable and can be stored for long periods of time without significant degradation. However, it is also relatively expensive, which can limit its use in some experiments.
Future Directions
There are a number of potential future directions for the use of methyl 4-bromo-4,4-difluorobutanoate in scientific research. One potential direction is the use of methyl 4-bromo-4,4-difluorobutanoate as a tool to study the mechanism of action of enzymes and other proteins. In addition, methyl 4-bromo-4,4-difluorobutanoate could be used to study the pharmacology of drugs, as well as to synthesize new compounds for use in drug development. Finally, methyl 4-bromo-4,4-difluorobutanoate could be used to study the biochemical and physiological effects of various compounds.
Synthesis Methods
Methyl 4-bromo-4,4-difluorobutanoate can be synthesized using a variety of methods, but the most common method is the reaction of 4-bromobutanoic acid with difluoromethane in the presence of a base. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at room temperature. The reaction produces a white solid that is then purified by recrystallization. The purified product is then characterized using spectroscopic techniques, such as NMR and IR spectroscopy.
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 4-bromo-4,4-difluorobutanoate can be achieved through a multi-step process involving the bromination and fluorination of a starting material.", "Starting Materials": [ "Methyl butanoate", "Bromine", "Hydrogen peroxide", "Hydrofluoric acid", "Sodium fluoride" ], "Reaction": [ "Step 1: Bromination of methyl butanoate using bromine and hydrogen peroxide to yield methyl 4-bromobutanoate", "Step 2: Fluorination of methyl 4-bromobutanoate using hydrofluoric acid and sodium fluoride to yield methyl 4-bromo-4-fluorobutanoate", "Step 3: Difluorination of methyl 4-bromo-4-fluorobutanoate using hydrofluoric acid and sodium fluoride to yield methyl 4-bromo-4,4-difluorobutanoate" ] } | |
CAS RN |
143033-74-3 |
Product Name |
methyl 4-bromo-4,4-difluorobutanoate |
Molecular Formula |
C5H7BrF2O2 |
Molecular Weight |
217 |
Purity |
95 |
Origin of Product |
United States |
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